Cas no 23445-00-3 (Swertianolin)

• Product Name: Swertianolin
• CAS No: 23445-00-3
• MF: C₂₀H₂₀O₁₁
• MW: 436.366207122803
• CID: 267999
• PubChem ID: 5281662
• Update Time: 2025-06-08

Swertianolin Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthen-9-one, 8-(b-D-glucopyranosyloxy)-1,5-dihydroxy-3-methoxy-
• Swertianolin
• 2-Brom-1-phenyl-aethanon-semicarbazon
• 2-bromo-1-phenyl-ethanone semicarbazone
• bellidifolin 8-O-glucopyranoside
• phenacyl bromide semicarbazone
• Sw-bromoacetophenone semicarbazone
• Bellidifolin-8-O-glucoside
• 8-(beta-D-Glucopyranosyloxy)-1,5-dihydroxy-3-methoxy-9H-xanthen-9-one
• 4,8-dihydroxy-6-methoxy-9-oxo-9H-xanthen-1-yl beta-D-glucopyranoside
• C10093
• 4,8-Dihydroxy-6-methoxy-9-oxo-9H-xanthen-1-yl hexopyranoside
• 1,5-dihydroxy-3-methoxy-8-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyxanthen-9-one
• MS-27815
• AC-34164
• 23445-00-3
• Q27104931
• CS-0019500
• AKOS032945993
• CHEMBL468396
• 4H4L9C479F
• DTXSID90946100
• CHEBI:65478
• HY-N2192
• Bellidifolin 8-O-beta-D-glucopyranoside
• 5,8-dihydroxy-3-methoxy-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyxanthen-9-one
• SCHEMBL21060607
• Ipuron
• CCRIS 5474
• 9H-Xanthen-9-one, 8-(beta-D-glucopyranosyloxy)-1,5-dihydroxy-3-methoxy-
• Q-100297
• Xanthen-9-one, 5,8-dihydroxy-1-(beta-D-glucopyranosyloxy)-3-methoxy-
• Bellidifolin 8-glucoside
• 5,8-Dihydroxy-3-methoxyxanthone-1-O-glucoside
• 9H-Xanthen-9-one, 8-(beta-D-glucopyranosyloxy)-1,5-dihydroxy-3-methoxy-(9CI)
• 1,5-Dihydroxy-3-methoxy-8-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxyxanthen-9-one
• 8-(?-D-Glucopyranosyloxy)-1,5-dihydroxy-3-methoxy-9H-xanthen-9-one; Bellidifolin 8-O-?-D-Glucopyranoside; Bellidifolin-8-O-glucoside;
• BDBM50611867
• DA-67867

• Inchi： 1S/C20H20O11/c1-28-7-4-9(23)13-11(5-7)29-19-8(22)2-3-10(14(19)16(13)25)30-20-18(27)17(26)15(24)12(6-21)31-20/h2-5,12,15,17-18,20-24,26-27H,6H2,1H3/t12-,15-,17+,18-,20-/m1/s1
• InChI Key： XMVBNLMKPMPWAX-DIKOWXHZSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1=CC=C(C2=C1C(C1C(=CC(=CC=1O2)OC)O)=O)O

Computed Properties

• Exact Mass: 436.10100
• Monoisotopic Mass: 436.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 175

Experimental Properties

• Color/Form: Powder
• Density: 1.668
• Melting Point: 198-200 ºC
• Boiling Point: 812.7°Cat760mmHg
• Flash Point: 290°C
• PSA: 179.28000
• LogP: -0.45530

Swertianolin Security Information

• Hazardous Material Identification：
• Safety Term：A poison by intraperitoneal route. Mutation data reported. When heated to decomposition it emits acrid smoke and irritating vapors.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Xanthones
• Iridoids
• Xanthones

Additional information on Swertianolin

Comprehensive Overview of Swertianolin (CAS No. 23445-00-3): Properties, Applications, and Research Insights

Swertianolin (CAS No. 23445-00-3) is a bioactive flavonoid compound derived from the Swertia genus of plants, which has garnered significant attention in phytochemical and pharmacological research. Known for its antioxidant, anti-inflammatory, and hepatoprotective properties, this compound is increasingly studied for its potential therapeutic applications. The growing interest in natural products and plant-derived therapeutics aligns with current trends in holistic health and sustainable medicine, making Swertianolin a subject of relevance in both academic and industrial circles.

The chemical structure of Swertianolin features a flavonoid backbone with hydroxyl and glycosyl groups, contributing to its solubility and bioavailability. Researchers have identified its role in modulating oxidative stress pathways, a key focus area in aging-related diseases and metabolic disorders. Recent studies highlight its potential in managing liver fibrosis and diabetes, addressing common health concerns frequently searched by users seeking alternative treatments. The compound’s mechanism of action involves inhibition of pro-inflammatory cytokines like TNF-α and IL-6, linking it to popular topics such as gut health and immune support.

In the context of drug discovery, Swertianolin exemplifies the shift toward multi-target therapeutics, a trending approach in precision medicine. Its dual activity as an antioxidant and anti-fibrotic agent positions it as a candidate for nutraceutical formulations, a market projected to grow exponentially due to consumer demand for functional foods. Analytical techniques such as HPLC and LC-MS are commonly employed to quantify Swertianolin in plant extracts, ensuring quality control for commercial applications.

From an ecological perspective, sustainable sourcing of Swertia species is critical to meet the rising demand for Swertianolin. This aligns with global discussions on biodiversity conservation and ethical sourcing, topics frequently queried in environmental forums. Furthermore, the compound’s low toxicity profile, as evidenced by in vitro and in vivo studies, supports its safety for human use, a key consideration for health-conscious consumers.

Future research directions for Swertianolin (CAS No. 23445-00-3) include exploring its synergies with other polyphenols and optimizing extraction methods to enhance yield. As interest in traditional medicine validation grows, this compound stands at the intersection of ancient wisdom and modern science, offering a promising avenue for integrative healthcare solutions.